![molecular formula C11H8BrN3O2 B2706490 N-(4-bromophenyl)-6-oxo-1H-pyridazine-3-carboxamide CAS No. 848689-71-4](/img/structure/B2706490.png)
N-(4-bromophenyl)-6-oxo-1H-pyridazine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(4-bromophenyl)-6-oxo-1H-pyridazine-3-carboxamide” is a complex organic compound. It contains a pyridazine ring, which is a six-membered ring with two nitrogen atoms, and a carboxamide group, which is a derivative of carboxylic acids and includes an amide functional group .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds, such as benzamides, can be synthesized through direct condensation of carboxylic acids and amines . Another method involves the Suzuki cross-coupling of N-(4-bromophenyl)-1-(3-bromothiophen-2-yl)methanimine with various arylboronic acids .Molecular Structure Analysis
The molecular structure of this compound would likely be complex due to the presence of multiple functional groups and a heterocyclic ring. The bromophenyl component suggests the presence of a bromine atom attached to a phenyl ring .Chemical Reactions Analysis
The compound, due to the presence of the bromophenyl and carboxamide groups, may undergo various chemical reactions. For instance, Suzuki cross-coupling reactions could be possible, which are used to form carbon-carbon bonds .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact molecular structure. For similar compounds, properties such as molecular weight, density, melting point, boiling point, and solubility in various solvents would be relevant .Scientific Research Applications
- N-(4-bromophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide has been evaluated for its antimicrobial potential. Studies have shown promising results against bacterial and fungal strains . Specifically, it demonstrates activity against Gram-positive pathogens, including biofilm-associated infections caused by Enterococcus faecium.
- Researchers have investigated the compound’s antioxidant effects using assays such as DPPH, ABTS, and ferric reducing power. These tests assess its ability to scavenge free radicals and protect cells from oxidative damage. The compound shows potential as an antioxidant agent .
- Toxicity studies involving freshwater cladoceran Daphnia magna Straus revealed insights into the compound’s safety profile. Understanding toxicity is crucial for drug development, and this assessment contributes valuable information .
- The compound’s unique structure, containing both an L-valine residue and a 4-[(4-bromophenyl)sulfonyl]phenyl moiety, makes it an interesting scaffold for drug design. Researchers explore its potential as a starting point for novel antimicrobial agents .
- Another related compound, N-[(4-bromophenyl)(phenyl)methyl]-2-methylbenzamide , selectively inhibits the TYK2 enzyme. TYK2 is involved in cytokine signaling pathways, including those of interleukin-12 (IL-12), IL-23, and type I interferons.
- In a separate study, molecules derived from the compound were screened for antibacterial activity against extensively drug-resistant (XDR) pathogens, including carbapenem-resistant Acinetobacter baumannii (CRAB), Klebsiella pneumoniae (CRKP), Escherichia coli (CREC), and methicillin-resistant Staphylococcus aureus (MRSA). This research contributes to our understanding of its potential therapeutic applications .
Antimicrobial Activity
Antioxidant Properties
Toxicity Assessment
Drug Design and Scaffold Exploration
TYK2 Enzyme Inhibition
Antibacterial Screening
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been found to bind with high affinity to multiple receptors , which could be helpful in developing new useful derivatives.
Mode of Action
It’s known that similar compounds interact with their targets, leading to various changes .
Biochemical Pathways
Related compounds have been shown to impact a variety of biological activities, suggesting that they may affect multiple pathways .
Pharmacokinetics
The lipophilic character of similar compounds, expressed by the clogp value, seems to confirm the hypothesis of a better antimicrobial effect for most tested bacterial strains .
Result of Action
Related compounds have shown promising antimicrobial and antiproliferative activities .
Action Environment
The environment can significantly impact the effectiveness of similar compounds .
properties
IUPAC Name |
N-(4-bromophenyl)-6-oxo-1H-pyridazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8BrN3O2/c12-7-1-3-8(4-2-7)13-11(17)9-5-6-10(16)15-14-9/h1-6H,(H,13,17)(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VQUYJPBPOBLFDE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NC(=O)C2=NNC(=O)C=C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8BrN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.10 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.